1-(2-Amino-6-chloropyrimidin-4-yl)piperidine-4-carboxylic acid

• IUPAC Name: 1-(2-amino-6-chloropyrimidin-4-yl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C10H13ClN4O2/c11-7-5-8(14-10(12)13-7)15-3-1-6(2-4-15)9(16)17/h5-6H,1-4H2,(H,16,17)(H2,12,13,14)
• InChI Key: YMVCQMHKEMGIRT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)C2=CC(=NC(=N2)N)Cl
• Molecular Formula: C10H13ClN4O2
• Molecular Weight: 256.69 g/mol

Description

1-(2-Amino-6-chloropyrimidin-4-yl)piperidine-4-carboxylic acid, also known as ACP-105, is a non-steroidal selective androgen receptor modulator (SARM). ACP-105 has been studied for its potential use in treating muscle wasting and bone loss associated with aging and chronic diseases.

Mechanism of Action

1-(2-Amino-6-chloropyrimidin-4-yl)piperidine-4-carboxylic acid selectively binds to androgen receptors in muscle and bone tissue, leading to an increase in protein synthesis and bone mineral density. Unlike traditional androgenic steroids, this compound does not bind to androgen receptors in other tissues such as the prostate, reducing the risk of negative side effects.
Biochemical and Physiological Effects:
In animal studies, this compound has been shown to increase lean body mass and bone mineral density, improve physical performance, and reduce markers of inflammation. This compound has also been shown to have a positive effect on glucose metabolism and insulin sensitivity.

Advantages and Limitations for Lab Experiments

1-(2-Amino-6-chloropyrimidin-4-yl)piperidine-4-carboxylic acid has several advantages for lab experiments, including its selectivity for androgen receptors in muscle and bone tissue, its lack of negative effects on the prostate and other organs, and its ability to increase muscle mass and bone density without causing negative side effects. However, this compound is still in the early stages of research and its long-term safety and efficacy have not been fully established.

Future Directions

Future research on 1-(2-Amino-6-chloropyrimidin-4-yl)piperidine-4-carboxylic acid could focus on its potential use in treating other conditions such as osteoporosis, sarcopenia, and cachexia. Additional studies could also investigate the optimal dosage and administration of this compound, as well as its potential interactions with other drugs. Further research could also explore the potential use of this compound in combination with other therapies for maximum effectiveness.

Synthesis Methods

1-(2-Amino-6-chloropyrimidin-4-yl)piperidine-4-carboxylic acid can be synthesized through a multistep process starting from 2,6-dichloropyrimidine. The intermediate 1-(2,6-dichloropyrimidin-4-yl)piperidine-4-carboxylic acid is then converted to this compound through a series of reactions including N-alkylation and reduction.

Scientific Research Applications

1-(2-Amino-6-chloropyrimidin-4-yl)piperidine-4-carboxylic acid has been studied for its potential use in treating muscle wasting and bone loss associated with aging and chronic diseases such as cancer and HIV/AIDS. In animal studies, this compound has been shown to increase muscle mass and bone density without causing negative effects on the prostate and other organs.